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Compound of Interest

Compound Name: COX-2 Inhibitor II

CAS No.: 181696-33-3

Cat. No.: B1254203

Get Quote

Executive Summary
This guide provides a technical comparison between COX-2 Inhibitor II (SC-791), a highly

potent research tool, and Celecoxib, the clinically established standard for COX-2 inhibition.

While both compounds target the cyclooxygenase-2 isozyme to block prostaglandin synthesis,

their applications differ significantly based on selectivity profiles and physicochemical

properties.

COX-2 Inhibitor II (SC-791): Best suited for mechanistic validation in in vitro and preclinical

in vivo models where maximal isoform selectivity is required to rule out COX-1 off-target

effects.

Celecoxib: The gold standard for translational research and clinical benchmarking, offering a

balance of potency, bioavailability, and established pharmacokinetic (PK) data.
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Both compounds utilize a sulfonamide pharmacophore to anchor into the COX-2 hydrophilic

side pocket, but their central heterocyclic cores differ, influencing their binding kinetics and

selectivity.

Feature COX-2 Inhibitor II (SC-791) Celecoxib

CAS Number 181696-33-3 169590-42-5

Core Scaffold Isoxazole Pyrazole

Chemical Name

4-[5-(difluoromethyl)-3-phenyl-

1,2-oxazol-4-

yl]benzenesulfonamide

4-[5-(4-methylphenyl)-3-

(trifluoromethyl)pyrazol-1-

yl]benzenesulfonamide

Molecular Weight 350.3 g/mol 381.37 g/mol

Lipophilicity (LogP) ~2.9 ~3.5

Mechanism of Binding
Both inhibitors function as slow, tight-binding inhibitors of COX-2. They exploit the "side pocket"

present in the COX-2 active site—created by the substitution of Isoleucine (in COX-1) with

Valine (in COX-2) at position 523.

SC-791: The difluoromethyl group provides a distinct steric fit that enhances selectivity

indices significantly beyond first-generation coxibs.

Celecoxib: The trifluoromethyl group anchors the molecule, but the pyrazole core allows for

slightly more flexibility, contributing to its lower (though still clinical) selectivity ratio compared

to SC-791.

Quantitative Performance Metrics
The following data highlights the massive difference in selectivity, positioning SC-791 as the

superior "chemical probe" for pure COX-2 interrogation.

Table 1: Inhibitory Potency (IC50) & Selectivity
Data represents typical values from human recombinant enzyme assays.
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Parameter COX-2 Inhibitor II (SC-791) Celecoxib

COX-2 IC50 4 nM 40 nM

COX-1 IC50 114,000 nM (114 µM) 15,000 nM (15 µM)

Selectivity Ratio (COX-1/COX-

2)
~28,500 ~375

Primary Application
Molecular Probe / Assay

Validation

Clinical Control / Translational

Study

Analyst Insight: SC-791 is approximately 10x more potent against COX-2 and 75x more

selective than Celecoxib. In assays where COX-1 inhibition could confound results (e.g., platelet

aggregation studies), SC-791 is the mandatory choice.

Experimental Protocols
Protocol A: In Vitro COX-2 Inhibition Assay (Fluorescent)
Objective: Determine the IC50 of the inhibitor using a purified enzyme system.

Reagents:

Recombinant Human COX-2 Enzyme.

Arachidonic Acid (Substrate).[1][2]

ADHP (10-acetyl-3,7-dihydroxyphenoxazine) – Fluorogenic probe.

Heme (Cofactor).

Workflow:
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Preparation: Dilute COX-2 Inhibitor II (SC-791) and Celecoxib in DMSO. Prepare a 10-point

serial dilution (range: 0.1 nM to 10 µM).

Incubation: Add 10 µL of inhibitor to 180 µL of Reaction Buffer (100 mM Tris-HCl, pH 8.0,

containing 5 µM Heme and COX-2 enzyme).

Pre-Equilibration: Incubate for 10 minutes at 25°C. Note: This step is critical for tight-binding

inhibitors to establish equilibrium.

Initiation: Add 10 µL of Arachidonic Acid (100 µM final) mixed with ADHP.

Detection: Monitor fluorescence (Ex 530 nm / Em 590 nm) kinetically for 5 minutes.

Analysis: Calculate slope (RFU/min) and fit to a sigmoidal dose-response curve.

Protocol B: Cellular Proliferation Assay (HT-29 Colon
Cancer Cells)
Objective: Compare anti-proliferative effects driven by COX-2 inhibition vs. off-target effects.

Workflow:

Seeding: Seed HT-29 cells (COX-2 positive) at 5,000 cells/well in 96-well plates.

Treatment:

Group A: Celecoxib (0.1 - 100 µM).

Group B: SC-791 (0.01 - 10 µM).

Duration: Incubate for 72 hours.

Readout: Assess viability using CellTiter-Glo (ATP quantification).

Validation: Measure PGE2 levels in supernatant via ELISA to confirm COX-2 blockade

correlates with growth inhibition.
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Pathway Diagram: The Arachidonic Acid Cascade
This diagram illustrates the specific intervention point of both inhibitors within the inflammatory

cascade.
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Caption: Schematic of the Arachidonic Acid cascade showing the selective inhibition of COX-2

by SC-791 and Celecoxib.

Decision Tree: Selecting the Right Inhibitor
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Use this logic flow to determine which reagent fits your experimental needs.

Experimental Goal? Is this a Clinical/Translational
Study?

Is COX-1 Cross-Reactivity
a Critical Concern?No (Basic Research)

Use CELECOXIB
(Replicates clinical PK/PD)

Yes

Use SC-791
(Maximal Selectivity)Yes (e.g. Platelet assays)

Use CELECOXIB
(Standard Control)

No (General Screening)

Click to download full resolution via product page

Caption: Decision matrix for selecting between SC-791 and Celecoxib based on experimental

constraints.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comparative Analysis: COX-2 Inhibitor II (SC-791) vs.
Celecoxib]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1254203/docs#comparative-analysis-cox-2-inhibitor-
ii-sc-791-vs-celecoxib]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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